2-{[4-methyl-6-(trifluoromethyl)-2-pyrimidinyl]thio}-N-phenylacetamide

• IUPAC Name: 2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl-N-phenylacetamide
• InChI: InChI=1S/C14H12F3N3OS/c1-9-7-11(14(15,16)17)20-13(18-9)22-8-12(21)19-10-5-3-2-4-6-10/h2-7H,8H2,1H3,(H,19,21)
• InChI Key: PVUZIVXBZPCVAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SCC(=O)NC2=CC=CC=C2)C(F)(F)F
• Molecular Formula: C14H12F3N3OS
• Molecular Weight: 327.33 g/mol

Description

2-{[4-methyl-6-(trifluoromethyl)-2-pyrimidinyl]thio}-N-phenylacetamide, also known as MPTP, is a chemical compound that has been extensively studied for its potential therapeutic applications. MPTP is a member of the pyrimidine family of compounds and is a potent inhibitor of certain enzymes that play a critical role in the regulation of cellular processes.

Mechanism of Action

2-{[4-methyl-6-(trifluoromethyl)-2-pyrimidinyl]thio}-N-phenylacetamide works by inhibiting the activity of certain enzymes that play a critical role in the regulation of cellular processes. Specifically, 2-{[4-methyl-6-(trifluoromethyl)-2-pyrimidinyl]thio}-N-phenylacetamide inhibits the activity of the enzyme dihydrofolate reductase, which is involved in the synthesis of DNA and RNA. By inhibiting this enzyme, 2-{[4-methyl-6-(trifluoromethyl)-2-pyrimidinyl]thio}-N-phenylacetamide can prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
2-{[4-methyl-6-(trifluoromethyl)-2-pyrimidinyl]thio}-N-phenylacetamide has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, as well as to induce apoptosis, or programmed cell death, in these cells. 2-{[4-methyl-6-(trifluoromethyl)-2-pyrimidinyl]thio}-N-phenylacetamide has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Parkinson's disease.

Advantages and Limitations for Lab Experiments

2-{[4-methyl-6-(trifluoromethyl)-2-pyrimidinyl]thio}-N-phenylacetamide has a number of advantages for lab experiments. It is a potent inhibitor of certain enzymes and can be used to study the role of these enzymes in cellular processes. However, 2-{[4-methyl-6-(trifluoromethyl)-2-pyrimidinyl]thio}-N-phenylacetamide also has some limitations. It can be toxic to cells at high concentrations, and care must be taken to ensure that it is used at appropriate concentrations in lab experiments.

Future Directions

There are a number of potential future directions for research on 2-{[4-methyl-6-(trifluoromethyl)-2-pyrimidinyl]thio}-N-phenylacetamide. One area of interest is the development of new synthetic methods for 2-{[4-methyl-6-(trifluoromethyl)-2-pyrimidinyl]thio}-N-phenylacetamide that are more efficient and cost-effective. Another area of interest is the development of new therapeutic applications for 2-{[4-methyl-6-(trifluoromethyl)-2-pyrimidinyl]thio}-N-phenylacetamide, particularly in the treatment of neurodegenerative diseases such as Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of 2-{[4-methyl-6-(trifluoromethyl)-2-pyrimidinyl]thio}-N-phenylacetamide and to identify any potential side effects or limitations associated with its use.

Scientific Research Applications

2-{[4-methyl-6-(trifluoromethyl)-2-pyrimidinyl]thio}-N-phenylacetamide has been extensively studied for its potential therapeutic applications. It has been shown to be a potent inhibitor of certain enzymes that play a critical role in the regulation of cellular processes. 2-{[4-methyl-6-(trifluoromethyl)-2-pyrimidinyl]thio}-N-phenylacetamide has been studied for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.